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Compound of Interest

Compound Name: 5,9-Dimethylheptacosane

Cat. No.: B15435672

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,9-Dimethylheptacosane is a long-chain, branched alkane with the chemical formula
C29H60. As a member of the hydrocarbon family, its physical properties are dictated by the
nonpolar nature of its carbon-carbon and carbon-hydrogen bonds, leading to van der Waals
forces as the primary intermolecular interactions. This technical guide provides a
comprehensive overview of the known physical properties of 5,9-Dimethylheptacosane,
detailed experimental protocols for their determination, and relevant biological context. Due to
a scarcity of experimentally determined data for this specific compound, this guide primarily
relies on calculated values from established chemical property prediction software.

Core Physical Properties

The physical characteristics of 5,9-Dimethylheptacosane are crucial for understanding its
behavior in various chemical and biological systems. The following table summarizes key
gquantitative data.
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Property Value Unit Source & Method
) IUPAC Atomic
Molecular Weight 408.79 g/mol ]
Weights
Standard Gibbs Free
) Joback Calculated
Energy of Formation 188.42 kJ/mol
Property[1]
(AfG®)
Enthalpy of Formation
Joback Calculated
at Standard -652.45 kJ/mol
. Property[1]
Conditions (AfH°gas)
Enthalpy of Fusion at
N Joback Calculated
Standard Conditions 63.82 kJ/mol
Property[1]
(AfusH®)
Enthalpy of
Vaporization at Joback Calculated
- 79.37 kJ/mol
Standard Conditions Property[1]
(AvapH®)
Log10 of Water Crippen Calculated
» -11.48 mol/L
Solubility (log10WS) Property[1]
Octanol/Water )
N o Crippen Calculated
Partition Coefficient 11.271 -
Property[1]
(logPoct/wat)
McGowan's
o McGowan Calculated
Characteristic Volume  419.470 mi/mol
Property[1]
(McVol)
N Joback Calculated
Critical Pressure (Pc) 629.40 kPa
Property[1]
Non-polar Retention
_ 2776.00 - NIST[1]
Indices (Inp)
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Biological Significance: A Role in Chemical
Communication

While detailed signaling pathways involving 5,9-Dimethylheptacosane are not extensively
documented, it belongs to a class of compounds, methyl-branched cuticular hydrocarbons
(CHCs), that are crucial in insect communication.[1][2] These compounds are components of
the waxy layer on an insect's cuticle, primarily serving to prevent desiccation.[3][4] However,
they have evolved to play a significant role in chemical signaling, acting as pheromones for
mate recognition, species identification, and social interactions within colonies.[2][3] The
biosynthesis of these complex branched alkanes is a key pathway in establishing these
chemical signals.
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Fatty Acid Synthesis Elongation & Desaturation Hydrocarbon Formation

Acc FAS
Acetyl-CoA Malonyl-CoA Fatty_Acyl-CoA 4-» VLCFA 4- Aldehyde Decarbonylase 5,9-Dimethylheptacosane
NEIRRVEEY| incorporation for branching
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Prepare Sample:
- Dry and powder the solid.
- Pack into capillary tube (2-3 mm).

l

Setup Apparatus:
- Place capillary in melting point device.

l

Heat Sample:
- Rapid heating to ~15°C below expected MP.
- Slow heating (1-2°C/min) near MP.

l

Observe Sample:
- Look for first liquid droplet.
- Note complete liquefaction.

Record T1 ; Record T2 >

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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